N-[4-(6-methoxypyridazin-3-yl)phenyl]-3,5-dimethylbenzenesulfonamide

• IUPAC Name: N-[4-(6-methoxypyridazin-3-yl)phenyl]-3,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C19H19N3O3S/c1-13-10-14(2)12-17(11-13)26(23,24)22-16-6-4-15(5-7-16)18-8-9-19(25-3)21-20-18/h4-12,22H,1-3H3
• InChI Key: CDIFVOABJHCSMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)S(=O)(=O)NC2=CC=C(C=C2)C3=NN=C(C=C3)OC)C
• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol

Description

N-[4-(6-methoxypyridazin-3-yl)phenyl]-3,5-dimethylbenzenesulfonamide is a chemical compound. It is also known by registry numbers ZINC000005150722. This compound is available from suppliers including ChemDiv, Inc., and Life Chemicals Inc.

Scientific Research Applications

Chemical Synthesis and Molecular Structure

N-[4-(6-methoxypyridazin-3-yl)phenyl]-3,5-dimethylbenzenesulfonamide, while not directly mentioned, is structurally related to a range of sulfonamide compounds which have been explored for various scientific applications. For instance, the synthesis and characterization of sulfonamide derivatives reveal their potential in the development of novel compounds with specific biological activities. One study highlighted the synthesis of new benzensulfonamides bearing the 2,5-disubstituted-1,3,4-oxadiazole moiety, indicating their importance in medicinal chemistry for potential antiviral and antifungal applications (Zareef et al., 2007).

Pharmacological Profiles

Sulfonamide compounds have been extensively studied for their pharmacological profiles. For example, N-phenyl-4-methoxy-3-piperazin-1-ylbenzenesulfonamides have been identified as selective 5-HT6 antagonists, offering insights into the development of treatments for various neurological conditions (Bromidge et al., 2001). Another study on SB-399885, a potent 5-HT6 receptor antagonist, demonstrated cognitive-enhancing properties, further underscoring the therapeutic potential of sulfonamide derivatives in enhancing cognitive functions, which could be relevant for Alzheimer's disease and schizophrenia treatment (Hirst et al., 2006).

Photochemical and Photophysical Properties

Sulfonamide compounds also show promising applications in photodynamic therapy (PDT) for cancer treatment. A study on zinc phthalocyanine substituted with benzensulfonamide derivative groups reported high singlet oxygen quantum yield, highlighting its potential as a Type II photosensitizer in PDT (Pişkin et al., 2020). This indicates that sulfonamide derivatives can be key components in the development of efficient photosensitizers for cancer therapy.

Antitumor Activity

Further research into sulfonamide derivatives has explored their antitumor activities. Novel sulfonamide-Schiff's bases and their derivatives were investigated for their antitumor activity, providing valuable insights into the design of new anticancer agents (Kamel et al., 2010). Such studies contribute to the ongoing search for more effective and targeted cancer therapies.